Cas no 1017153-37-5 (2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole)

• Product Name: 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole
• CAS No: 1017153-37-5
• MF: C₁₂H₁₄N₂S₂
• MW: 250.382959842682
• CID: 5045686
• Update Time: 2025-10-12

2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-3-yl)-4-(thiophen-2-yl)thiazole
• 3-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine
• 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole

• Inchi： 1S/C12H14N2S2/c1-3-9(7-13-5-1)12-14-10(8-16-12)11-4-2-6-15-11/h2,4,6,8-9,13H,1,3,5,7H2
• InChI Key： JZHURMXBPKDZBT-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4

Additional information on 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole

Comprehensive Overview of 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole (CAS No. 1017153-37-5)

The compound 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole (CAS No. 1017153-37-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a piperidine ring, a thiophene moiety, and a thiazole core, makes it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor, GPCR modulator, and fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for small molecule therapeutics and bioactive compounds has surged, driven by advancements in precision medicine. 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole fits into this paradigm due to its ability to interact with biological targets selectively. Its thiophene-thiazole hybrid structure is analogous to several FDA-approved drugs, sparking interest in its structure-activity relationship (SAR) studies. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to explore its binding affinities, a topic frequently searched in academic databases.

The synthetic accessibility of CAS No. 1017153-37-5 via multicomponent reactions (MCRs) or transition-metal-catalyzed coupling has also made it a popular subject in organic chemistry forums. Questions like "How to synthesize 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole?" or "What are the spectroscopic properties of this compound?" are common among researchers. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity and stability, addressing another frequent query in laboratory settings.

Beyond pharmaceuticals, 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole exhibits intriguing photophysical properties. Its conjugated π-system enables potential use in organic electronics, such as OLEDs or sensors, a hot topic in materials science. Researchers often investigate its HOMO-LUMO gap and charge transport capabilities, which are pivotal for designing next-generation optoelectronic devices. This dual applicability—biomedical and technological—makes it a compound of interdisciplinary interest.

Environmental and green chemistry considerations are increasingly shaping compound development. CAS No. 1017153-37-5 has been evaluated for its biodegradability and eco-toxicity profiles, addressing regulatory concerns. Sustainable synthesis methods, including microwave-assisted reactions or solvent-free conditions, are being explored to minimize waste, reflecting the industry’s shift toward green synthesis practices.

In summary, 2-(Piperidin-3-yl)-4-(thiophen-2-yl)thiazole represents a compelling case study in modern chemical research. Its multifaceted applications—from drug design to materials engineering—coupled with its synthetic flexibility, ensure its relevance in both academic and industrial spheres. As AI-driven drug discovery and high-throughput screening evolve, this compound is likely to remain a focal point for innovation.